Cas no 39753-51-0 (4-Hydroxy-6,7-dimethoxy-chromen-2-one)

4-Hydroxy-6,7-dimethoxy-chromen-2-one structure
39753-51-0 structure
Product Name:4-Hydroxy-6,7-dimethoxy-chromen-2-one
CAS No:39753-51-0
MF:C11H10O5
MW:222.194103717804
CID:822333
PubChem ID:54705797
Update Time:2025-04-19

4-Hydroxy-6,7-dimethoxy-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-6,7-dimethoxy-chromen-2-one
    • 4-hydroxy-6,7-dimethoxychromen-2-one
    • Inchi: 1S/C11H10O5/c1-14-9-3-6-7(12)4-11(13)16-8(6)5-10(9)15-2/h3-5,12H,1-2H3
    • InChI Key: FQUQRXCETLIWTN-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C=C(C(=CC1=2)OC)OC)O)=O

Computed Properties

  • Exact Mass: 222.0528
  • Monoisotopic Mass: 222.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99

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